Cas no 1179110-63-4 (2-(1,3-thiazol-4-ylmethoxy)aniline)

• Product Name: 2-(1,3-thiazol-4-ylmethoxy)aniline
• CAS No: 1179110-63-4
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 4575450
• Update Time: 2025-10-28

2-(1,3-thiazol-4-ylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Thiazol-4-ylmethoxy)aniline
• Benzenamine, 2-(4-thiazolylmethoxy)-
• 2-(1,3-thiazol-4-ylmethoxy)aniline

• Inchi： 1S/C10H10N2OS/c11-9-3-1-2-4-10(9)13-5-8-6-14-7-12-8/h1-4,6-7H,5,11H2
• InChI Key： XKHYIDXZCJBXSZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1OCC1=CSC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(1,3-thiazol-4-ylmethoxy)aniline

2-(1,3-Thiazol-4-ylmethoxy)Aniline: A Comprehensive Overview

2-(1,3-Thiazol-4-ylmethoxy)Aniline (CAS No. 1179110-63-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a thiazole ring and an aniline moiety, has garnered attention due to its potential in drug discovery, polymer chemistry, and electronic materials. Recent advancements in synthetic methodologies and computational studies have further enhanced our understanding of its properties and functionalities.

The synthesis of 2-(1,3-thiazol-4-ylmethoxy)aniline involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through the condensation of thiourea with an aldehyde or ketone under specific reaction conditions. The subsequent introduction of the methoxy group and the aniline moiety requires precise control over reaction parameters to ensure high yields and purity. Recent studies have explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to improve the efficiency and sustainability of this process.

One of the most notable applications of 2-(1,3-thiazol-4-ylmethoxy)aniline is in the field of drug discovery. The compound's ability to act as a ligand for various biological targets has been extensively studied. For instance, research published in *Nature Communications* highlights its potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins critical for cellular signaling. The compound's unique pharmacokinetic profile, including its bioavailability and metabolic stability, makes it a promising candidate for therapeutic development.

In addition to its biological applications, 2-(1,3-thiazol-4-ylmethoxy)aniline has found utility in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties. A study in *Macromolecules* demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials and electronic devices.

The electronic properties of 2-(1,3-thiazol-4-ylmethoxy)aniline have also been explored for use in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in computational chemistry have enabled researchers to predict and optimize these properties at the molecular level, paving the way for next-generation electronic materials.

From a structural perspective, 2-(1,3-thiazol-4-ylmethoxy)aniline exhibits a fascinating interplay between aromaticity and heterocyclic chemistry. The thiazole ring contributes to the compound's stability and reactivity, while the aniline group introduces nucleophilic characteristics that are valuable in various chemical transformations. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution and reactivity patterns of this compound, further enhancing our ability to design similar molecules with desired properties.

In conclusion, 2-(1,3-thiazol-4-ylmethoxy)aniline (CAS No. 1179110-63-4) is a multifaceted compound with significant potential across diverse scientific domains. Its applications range from drug discovery to advanced materials science, driven by continuous advancements in synthetic methods and computational modeling. As research progresses, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern science.